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Compound of Interest

Compound Name: N-Allylmethylamine

Cat. No.: B1265532

This technical guide provides a comprehensive overview of N-Allylmethylamine, a significant
secondary amine in various chemical applications. The document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its molecular
structure, physicochemical properties, and a representative synthesis protocol.

Molecular Identity and Structure

N-Allylmethylamine, also known by its IUPAC name N-methylprop-2-en-1-amine, is a
chemical compound characterized by the presence of both an allyl group (CH2=CH-CH2) and a
methylamino group (-NHCHS3).[1] Its chemical structure combines the reactivity of an alkene
with the properties of a secondary amine.

The fundamental identifiers and structural representations of N-Allylmethylamine are
summarized below:

Chemical Formula: CaHsN[1][2][3]

Molecular Weight: 71.12 g/mol [1][2]

IUPAC Name: N-methylprop-2-en-1-amine[1][4][5]

CAS Number: 627-37-2[1][2][3]
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« SMILES: CNCC=C[1][4][6]

« InChl Key: IOXXVNYDGIXMIP-UHFFFAOYSA-N[1][6]

Physicochemical Data

The key quantitative properties of N-Allylmethylamine are compiled in the table below,
providing a clear reference for experimental and developmental work.

Property Value Reference(s)
Molecular Formula CaHsoN [1112][3]
Molecular Weight 71.12 g/mol [1][2]
Appearance Clear colorless to yellow liquid [7]

Density 0.741 g/mL at 25 °C [31[8]

Boiling Point 64-66 °C [3][8]

Flash Point -28 °C (-18.4 °F) - closed cup

Refractive Index 1.412 (n20/D) [31[8]

Water Solubility Miscible [3][8]

pKa 9.88 £ 0.10 (Predicted) [3]

Experimental Protocol: Synthesis of N-
Allylmethylamine

A common method for the synthesis of N-Allylmethylamine involves the reaction of an allyl
halide with methylamine.[1][9] The following protocol is a general procedure for this synthesis.

Materials:
¢ Allyl chloride

e 40% aqueous solution of methylamine
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Hydrochloric acid (HCI)

Ether

Potassium hydroxide (KOH) solution (highly concentrated)

Magnesium sulfate (MgSQOa)
Procedure:

e Reaction: Add allyl chloride in portions to a 40% aqueous solution of methylamine (in a 4:1
molar ratio, respectively) at room temperature with constant stirring.[9]

» Continue stirring the solution at room temperature for 3-4 hours.[9]

 Acidification and Extraction: Carefully acidify the mixture with HCI.[9] Extract the unreacted
allyl chloride from the mixture using ether.[9]

o Concentration: Concentrate the remaining amine hydrochloride solution under reduced
pressure.[9]

« |solation: Transfer the concentrated solution to a Favorsky flask fitted with a Liebig
condenser and a receiver cooled by ice.[9]

e Slowly add a highly concentrated potassium hydroxide (KOH) solution to the heated reaction
mixture.[9]

« Distillation and Drying: Collect the fraction boiling between 40-70 °C.[9] Dry the collected
fraction over magnesium sulfate (MgSQOa).[9] After a day in the refrigerator, decant the amine
layer, dry it again over MgSOa, and distill it from a Favorsky flask to obtain pure N-
Allylmethylamine.[9]

Visualization of Synthesis Workflow

The logical flow of the synthesis protocol described above can be visualized to provide a clear,
step-by-step representation of the experimental process.
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Caption: Workflow for the synthesis of N-Allylmethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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